Cas no 186517-39-5 (2,3-Dichloro-6-(trifluoromethyl)benzonitrile)

• Product Name: 2,3-Dichloro-6-(trifluoromethyl)benzonitrile
• CAS No: 186517-39-5
• MF: C₈H₂Cl₂F₃N
• MW: 240.009390354156
• MDL: MFCD09832276
• CID: 3165584
• PubChem ID: 10977546
• Update Time: 2025-10-30

2,3-Dichloro-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-(trifluoromethyl)benzonitrile
• Benzonitrile, 2,3-dichloro-6-(trifluoromethyl)-
• MFCD09832276
• 2,3-dichloro-6-trifluoromethylbenzonitrile
• SCHEMBL7926453
• JS-4569
• CS-0449325
• AKOS015956967
• DTXSID501258235
• 186517-39-5

• MDL： MFCD09832276
• Inchi： 1S/C8H2Cl2F3N/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-2H
• InChI Key： SVRLNDUHOQEVFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1C#N)Cl

Computed Properties

• Exact Mass: 238.9516389g/mol
• Monoisotopic Mass: 238.9516389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 255.7±35.0 °C at 760 mmHg

2,3-Dichloro-6-(trifluoromethyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3-Dichloro-6-(trifluoromethyl)benzonitrile

2,3-Dichloro-6-(trifluoromethyl)benzonitrile: A Comprehensive Overview

2,3-Dichloro-6-(trifluoromethyl)benzonitrile, also known by its CAS registry number CAS No. 186517-39-5, is a highly specialized organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a benzonitrile core substituted with dichloro and trifluoromethyl groups. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable material in research and development.

The molecular formula of 2,3-Dichloro-6-(trifluoromethyl)benzonitrile is C₈H₄Cl₂F₃N, and its molecular weight is approximately 244.0 g/mol. The compound exists as a solid under standard conditions and is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is around 150°C, and the boiling point is significantly higher, making it suitable for various thermal applications.

The synthesis of 2,3-Dichloro-6-(trifluoromethyl)benzonitrile typically involves multi-step organic reactions, including chlorination, fluorination, and nitrile substitution processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, reducing the overall reaction time and improving yield.

In terms of applications, 2,3-Dichloro-6-(trifluoromethyl)benzonitrile has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its trifluoromethyl group contributes to enhanced lipophilicity and stability, making it an ideal candidate for designing bioactive molecules. Additionally, this compound serves as a key precursor in the synthesis of agrochemicals, particularly herbicides and insecticides, due to its ability to interact with specific biological targets.

The latest research on CAS No. 186517-39-5 has focused on its potential as a building block for advanced materials. Scientists have investigated its role in constructing heterocyclic compounds with unique electronic properties. For example, studies have demonstrated that incorporating this compound into polymer frameworks can enhance their conductivity and thermal stability, opening new avenues for electronic device applications.

In conclusion, 2,3-Dichloro-6-(trifluoromethyl)benzonitrile, or CAS No. 186517-39-5, stands out as a versatile compound with a wide range of applications across diverse fields. Its chemical structure endows it with exceptional properties that continue to drive innovative research and development efforts.